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Compound of Interest

4-Amino-1,3,5-trimethylpyrazole
Compound Name:
hydrochloride

Cat. No.: B581376

An In-Depth Technical Guide to the Molecular Weight of 4-Amino-1,3,5-trimethylpyrazole
hydrochloride

This technical guide provides a comprehensive overview of the molecular weight and related
physicochemical properties of 4-Amino-1,3,5-trimethylpyrazole hydrochloride, a compound
of interest in organic synthesis and medicinal chemistry. This document is intended for
researchers, scientists, and drug development professionals.

Physicochemical Data

4-Amino-1,3,5-trimethylpyrazole hydrochloride is a pyrazole derivative used as a building
block in the synthesis of more complex molecules, particularly in the development of
pharmaceuticals and agrochemicals. Its core pyrazole structure is a valuable scaffold in
medicinal chemistry for designing molecules with specific biological activities.

Quantitative Data Summary

The key quantitative properties of 4-Amino-1,3,5-trimethylpyrazole hydrochloride are
summarized in the table below for easy reference and comparison.
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Property Value References
Molecular Weight 161.63 g/mol

Molecular Formula CeH12CIN3

CAS Number 1185303-62-1

Purity >95%

Solid. Can appear as beige
Appearance solid, or white to cream to pale

brown crystals or powder.

Room temperature, dry
Storage »
conditions.

Molecular Weight Determination

The molecular weight of a compound is a fundamental property, calculated by summing the
atomic weights of its constituent atoms. For 4-Amino-1,3,5-trimethylpyrazole hydrochloride,
with the formula CeH12CIN3, the theoretical molecular weight is derived from the atomic masses
of carbon, hydrogen, chlorine, and nitrogen.

Theoretical Molecular Weight Calculation

The process for calculating the molecular weight based on the chemical formula is illustrated in
the diagram below.

 To cite this document: BenchChem. [4-Amino-1,3,5-trimethylpyrazole hydrochloride
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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